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Introduction:

The h-index is a widely used metric to quantify the cumulative research output and impact of a

scholar. It is inherently a time-dependent measure, as it evolves throughout a researcher's

career. While a standardized "h(p,t) index" is not formally defined in existing bibliometric

literature, the notation suggests a variant of the h-index calculated for a specific subset of

publications, denoted by 'p', at a given time 't'.

These application notes provide detailed protocols for determining two plausible interpretations

of an "h(p) index":

h(period): The h-index calculated for publications within a specific time period.

h(primary): The h-index calculated for publications where the researcher holds primary

authorship.

These specialized variants can offer a more nuanced assessment of a researcher's recent

productivity or their specific contributions as a lead author.

The h(period) Index: Assessing Impact over a
Defined Timeframe
The h(period) index measures the impact of publications within a specified window of time. This

can be particularly useful for evaluating recent research performance, for instance, in the
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context of grant applications or periodic reviews.

Experimental Protocol for Determining the h(period)
Index:
This protocol outlines the manual calculation of the h(period) index using data exported from a

citation database such as Scopus or Web of Science.[1]

Data Retrieval:

Log in to a comprehensive citation database (e.g., Web of Science, Scopus).

Perform an author search to locate the researcher's publication profile.

Select the desired time period for analysis (e.g., the last 5 years).

Export the list of publications from this period, ensuring that the export includes the total

citation count for each publication.

Data Compilation and Ranking:

Open the exported file in a spreadsheet program.

Create a table with two columns: "Publication" and "Total Citations".

Sort the publications in descending order based on the "Total Citations" column.[1]

h(period) Index Calculation:

Add a third column to the table titled "Rank".

Number the publications sequentially starting from 1.

Identify the highest rank 'h' where the number in the "Total Citations" column is greater

than or equal to the rank number.[2][3] This number is the h(period) index.

Data Presentation:
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The following table illustrates the calculation of the h(period) for a researcher's publications

over the last five years.

Publication (Last 5 Years) Total Citations Rank

Paper A 25 1

Paper B 18 2

Paper C 12 3

Paper D 7 4

Paper E 4 5

Paper F 3 6

Paper G 2 7

In this example, the h(period) index is 4, as there are 4 papers with at least 4 citations each.

Workflow for h(period) Calculation:
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Workflow for calculating the h(period) index.
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The h(primary) Index: Focusing on Primary-
Authored Contributions
The h(primary) index is a variant that considers only those publications where the researcher is

a primary author (e.g., first or second author).[4] This metric can be used to assess the impact

of a researcher's work in which they played a leading role.

Experimental Protocol for Determining the h(primary)
Index:

Data Retrieval and Filtering:

Access a citation database and retrieve the researcher's complete publication list with

citation counts.

Manually or programmatically filter this list to retain only the publications where the

researcher is the first or second author.

Data Compilation and Ranking:

Create a table listing the primary-authored publications and their corresponding total

citation counts.

Sort this table in descending order of citation counts.

h(primary) Index Calculation:

Assign a rank to each publication in the sorted list.

The h(primary) index is the highest rank 'h' for which the citation count is greater than or

equal to 'h'.

Data Presentation:
The table below shows a hypothetical calculation for an h(primary) index.
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Primary-Authored
Publication

Total Citations Rank

Paper 1 45 1

Paper 2 30 2

Paper 3 22 3

Paper 4 15 4

Paper 5 9 5

Paper 6 6 6

Paper 7 5 7

Paper 8 3 8

In this case, the researcher's h(primary) index is 6, as they have 6 primary-authored papers

with at least 6 citations each.

Logical Diagram for h(primary) Calculation:
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Logical flow for determining the h(primary) index.

Conclusion:

While the "h(p,t) index" is not a formally recognized metric, by interpreting 'p' as a specific

parameter such as a time period or primary authorship, researchers can derive valuable

insights into their scientific impact. The protocols and workflows provided here offer a

systematic approach to calculating these h-index variants, allowing for a more detailed and
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context-rich evaluation of scholarly output. It is important to note that, like the standard h-index,

these variants can differ based on the citation database used.[5]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

References

1. Scientific & Academic Research [support.clarivate.com]

2. The ultimate how-to-guide on the h-index - Paperpile [paperpile.com]

3. Scientific & Academic Research [support.clarivate.com]

4. c-index and Subindices of the h-index: New Variants of the h-index to Account for
Variations in Author Contribution - PMC [pmc.ncbi.nlm.nih.gov]

5. What is an h-index? How do I find the h-index for a particular author? - Ask the Research
Medical Library [mdanderson.libanswers.com]

To cite this document: BenchChem. [Application Notes and Protocols for Determining h-
index Variants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214151#how-to-find-your-h-p-for-the-h-p-t-index]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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